Cas no 2227667-83-4 (rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2227667-83-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5908631
• PubChem ID: 96238920
• Update Time: 2025-05-26

rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol
• 2227667-83-4
• EN300-1999603
• rac-3-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]phenol

• Inchi： 1S/C12H17NO/c1-12(2)10(7-13)11(12)8-4-3-5-9(14)6-8/h3-6,10-11,14H,7,13H2,1-2H3/t10-,11-/m0/s1
• InChI Key： BFDLYIJXHMXQQT-QWRGUYRKSA-N
• SMILES： OC1=CC=CC(=C1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol

Research Briefing on rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol (CAS: 2227667-83-4)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol (CAS: 2227667-83-4) as a promising compound with potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and clinical relevance, providing a comprehensive overview for researchers and industry professionals.

The compound, a cyclopropylphenol derivative, has garnered attention due to its unique structural features and biological activity. Recent studies have focused on its role as a modulator of specific neurotransmitter systems, particularly in the context of neurological disorders. Its stereochemistry, characterized by the (1R,3R) configuration, is critical for its interaction with target receptors, influencing both efficacy and selectivity.

Synthetic routes to rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol have been optimized to enhance yield and purity. Key steps include the enantioselective formation of the cyclopropane ring and subsequent functionalization of the aminomethyl group. Recent publications describe innovative catalytic methods that reduce byproducts and improve scalability, addressing previous challenges in large-scale production.

Pharmacological evaluations have demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), with preliminary data suggesting potential applications in pain management and neuroprotection. In vitro and in vivo studies indicate dose-dependent effects on receptor activation, alongside favorable pharmacokinetic profiles, including blood-brain barrier permeability and metabolic stability.

Ongoing clinical trials are investigating its safety and efficacy in human subjects, with early-phase results expected to validate preclinical findings. Collaborative efforts between academic institutions and pharmaceutical companies aim to accelerate its development as a candidate for treating conditions such as chronic pain and neurodegenerative diseases.

In conclusion, rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol represents a compelling area of research with translational potential. Future directions include exploring its mechanisms of action in greater detail and expanding its therapeutic indications through targeted drug design.